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Compound of Interest

Compound Name: Tosylethyl-PE2I

Cat. No.: B1147684 Get Quote

An In-Depth Technical Guide to Tosylethyl-PE2I: Precursor for Advanced Dopamine

Transporter Imaging

Introduction
Tosylethyl-PE2I, with the Chemical Abstracts Service (CAS) number 1391711-43-5, is a

crucial precursor molecule in the field of neuroimaging. Its primary significance lies in its role in

the synthesis of the highly selective and potent dopamine transporter (DAT) positron emission

tomography (PET) radioligand, [¹⁸F]FE-PE2I. The development of [¹⁸F]FE-PE2I has provided

researchers and clinicians with a powerful tool for the in vivo visualization and quantification of

DAT, which is pivotal in the study and diagnosis of neurodegenerative disorders such as

Parkinson's disease and dementia with Lewy bodies. This technical guide provides a

comprehensive overview of Tosylethyl-PE2I, focusing on its chemical properties, its indirect

mechanism of action through its derivative, and its central role in the radiosynthesis of [¹⁸F]FE-

PE2I.

Chemical Properties
Tosylethyl-PE2I is a nortropane derivative, sharing a core structure with cocaine and its

analogues. Its systematic name is (E)-N-(3-iodoprop-2-enyl)-2β-carbomethoxy-3β-(p-tolyl)-

nortropane, with a tosylethyl group that serves as a leaving group during the radiofluorination

process.
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Property Value

CAS Number 1391711-43-5

Molecular Formula C27H32INO5S

Molecular Weight 609.52 g/mol

Synonyms OTsE-PE2I

Mechanism of Action: Enabling Dopamine
Transporter Imaging
While Tosylethyl-PE2I itself is not biologically active in the context of dopamine transport

inhibition, its derivative, [¹⁸F]FE-PE2I, is a potent and selective inhibitor of the dopamine

transporter (DAT). The mechanism of action of [¹⁸F]FE-PE2I involves its high-affinity binding to

DAT, a presynaptic membrane protein responsible for the reuptake of dopamine from the

synaptic cleft. By binding to DAT, [¹⁸F]FE-PE2I acts as a competitive inhibitor, blocking the

reuptake of dopamine and allowing for the visualization of DAT density using PET imaging. The

high selectivity of PE2I analogues for DAT over other monoamine transporters, such as the

serotonin transporter, makes them superior imaging agents.

The binding of PE2I to DAT is characterized by a two-step interaction: an initial rapid

bimolecular binding followed by a slower monomolecular equilibrium, which is thought to

represent a conformational change in the transporter protein induced by the ligand. This

interaction allows for stable and quantifiable imaging of DAT distribution and density in the

brain, particularly in dopamine-rich regions like the striatum and substantia nigra.
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To cite this document: BenchChem. [what is Tosylethyl-PE2I and its mechanism of action].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147684#what-is-tosylethyl-pe2i-and-its-mechanism-
of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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